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Compound of Interest

Compound Name: Dehydroaripiprazole-d8

Cat. No.: B12411159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dehydroaripiprazole-d8, a

certified reference material (CRM) essential for the accurate quantification of

dehydroaripipiprazole, the primary active metabolite of the atypical antipsychotic drug

aripiprazole. This document details the manufacturers and availability of this CRM, its

physicochemical properties, and its application in analytical methodologies, particularly in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) for therapeutic drug monitoring and

pharmacokinetic studies.

Manufacturers and Availability
Dehydroaripiprazole-d8 is available from several reputable manufacturers and suppliers of

certified reference materials. The products are typically offered as solutions in various solvents

or as neat materials. Below is a summary of offerings from prominent suppliers.
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Physicochemical Properties
A summary of the key physicochemical properties of Dehydroaripiprazole-d8 is presented

below. These properties are essential for method development and analytical validation.
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Property Value Source

Chemical Name

7-[4-[4-(2,3-Dichlorophenyl)-1-

piperazinyl-d8]butoxy]-2(1H)-

quinolinone

[1]

Molecular Formula C₂₃H₁₇D₈Cl₂N₃O₂ [2]

Molecular Weight 454.42 g/mol [2]

CAS Number
1215383-78-0 (hydrochloride

salt)
[3]

Appearance White to off-white solid [3]

Experimental Protocols: Application in Bioanalysis
Dehydroaripiprazole-d8 is primarily utilized as an internal standard (IS) in the quantitative

analysis of dehydroaripiprazole and aripiprazole in biological matrices such as plasma and

serum. Its deuterated nature ensures that it co-elutes with the non-labeled analyte and exhibits

similar ionization efficiency in mass spectrometry, while being distinguishable by its higher

mass. This allows for accurate correction of variations in sample preparation and instrument

response.

Sample Preparation for LC-MS/MS Analysis
A common method for extracting aripiprazole and dehydroaripiprazole from plasma involves

protein precipitation.

Protocol:

To 100 µL of plasma sample, add an appropriate amount of Dehydroaripiprazole-d8
internal standard solution.

Add 300 µL of a protein precipitating agent (e.g., acetonitrile or methanol).

Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.
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Centrifuge the sample at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the

precipitated proteins.

Transfer the supernatant to a clean tube or a well plate for LC-MS/MS analysis.

LC-MS/MS Method Parameters
The following are typical starting parameters for an LC-MS/MS method for the simultaneous

quantification of aripiprazole and dehydroaripiprazole. Method optimization is recommended for

specific instrumentation and applications.

Parameter Typical Value

LC Column
C18 reverse-phase column (e.g., 50 x 2.1 mm,

3.5 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient

Start with a low percentage of B, ramp up to a

high percentage of B, then return to initial

conditions for equilibration.

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5 - 10 µL

Ionization Mode Positive Electrospray Ionization (ESI+)

MS/MS Transitions

Analytes: Aripiprazole,

DehydroaripiprazoleInternal Standard:

Dehydroaripiprazole-d8 (monitor appropriate

precursor and product ions)

Signaling Pathways and Mechanism of Action
Dehydroaripiprazole shares a similar pharmacological profile with its parent compound,

aripiprazole. It acts as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors and as
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an antagonist at the serotonin 5-HT2A receptor. This "dopamine-serotonin system stabilizer"

activity is believed to be responsible for its antipsychotic and mood-stabilizing effects.

The following diagram illustrates the metabolic conversion of aripiprazole to

dehydroaripiprazole and their shared mechanism of action at key neurotransmitter receptors.
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Caption: Metabolism of Aripiprazole and Mechanism of Action of Dehydroaripiprazole.

The following diagram illustrates the general workflow for the quantification of

dehydroaripiprazole in a biological sample using Dehydroaripiprazole-d8 as an internal

standard.
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Caption: Bioanalytical Workflow for Dehydroaripiprazole Quantification.

Conclusion
Dehydroaripiprazole-d8 certified reference material is an indispensable tool for researchers

and clinicians involved in the study of aripiprazole and its metabolism. Its commercial

availability from multiple suppliers ensures accessibility for the development and validation of
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robust and accurate analytical methods. The use of this deuterated internal standard in LC-

MS/MS assays provides high-quality data for pharmacokinetic assessments, therapeutic drug

monitoring, and other clinical and research applications, ultimately contributing to the safe and

effective use of aripiprazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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